Cas no 61813-58-9 (4-Ethoxy-3-methoxybenzyl alcohol)

• Product Name: 4-Ethoxy-3-methoxybenzyl alcohol
• CAS No: 61813-58-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00004656
• CID: 90130
• PubChem ID: 112741
• Update Time: 2025-07-21

4-Ethoxy-3-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-methoxybenzyl alcohol
• (4-ethoxy-3-methoxyphenyl)methanol
• 3-methoxy-4-ethoxybenzyl alcohol
• 4-Aethoxy-3-methoxy-benzylalkohol
• 4-ethoxy-3-methoxy-benzenemethanol
• 4-ethoxy-3-methoxy-benzyl alcohol
• Benzenemethanol,4-ethoxy-3-methoxy
• CS-0132462
• Z56983152
• SCHEMBL579760
• AS-81448
• MFCD00004656
• (4-Ethoxy-3-methoxyphenyl)methanol #
• NS00034803
• 61813-58-9
• EN300-09680
• PMSHVORCBMOTBP-UHFFFAOYSA-N
• AKOS000247412
• EINECS 263-247-5
• (4-ETHOXY-3-METHOXY-PHENYL)-METHANOL
• DTXSID40210808
• CHEBI:194777
• FT-0690436
• Benzenemethanol, 4-ethoxy-3-methoxy-
• DTXCID30133299
• 4-Ethoxy-3-methoxybenzylalcohol

• MDL： MFCD00004656
• Inchi： 1S/C10H14O3/c1-3-13-9-5-4-8(7-11)6-10(9)12-2/h4-6,11H,3,7H2,1-2H3
• InChI Key： PMSHVORCBMOTBP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(CO)=CC=1OC

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder.
• Density: 1.086±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 54-59℃
• Boiling Point: 185-187℃
• Flash Point: 131°C
• Refractive Index: 1.4880 (estimate)
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 38.69000
• LogP: 1.58620
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Ethoxy-3-methoxybenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Ethoxy-3-methoxybenzyl alcohol

Recent Advances in the Study of 4-Ethoxy-3-methoxybenzyl alcohol (CAS: 61813-58-9)

4-Ethoxy-3-methoxybenzyl alcohol (CAS: 61813-58-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic alcohol, characterized by its ethoxy and methoxy substituents, has been the subject of recent studies due to its potential applications in drug synthesis, fragrance production, and as an intermediate in organic synthesis. The compound's unique structural features make it a valuable candidate for further exploration in medicinal chemistry and related disciplines.

Recent research has focused on the synthesis and characterization of 4-Ethoxy-3-methoxybenzyl alcohol, with particular emphasis on optimizing its production methods. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach for the synthesis of this compound, achieving higher yields and improved purity compared to traditional methods. The study highlighted the use of palladium-based catalysts under mild reaction conditions, which could pave the way for more efficient industrial-scale production.

In the pharmaceutical domain, 4-Ethoxy-3-methoxybenzyl alcohol has shown promise as a precursor in the synthesis of bioactive molecules. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited significant COX-2 inhibitory activity, suggesting potential applications in the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

The compound's physicochemical properties have also been extensively studied. Computational chemistry approaches, including density functional theory (DFT) calculations, have provided insights into its molecular structure, electronic properties, and potential reactivity patterns. These theoretical studies, combined with experimental data, are helping researchers better understand how structural modifications might enhance the compound's utility in various applications.

From a safety and regulatory perspective, recent toxicological assessments of 4-Ethoxy-3-methoxybenzyl alcohol have been conducted to evaluate its potential risks in industrial and pharmaceutical applications. The results, published in Regulatory Toxicology and Pharmacology (2023), indicate that the compound has a favorable safety profile at typical exposure levels, though further studies are recommended for comprehensive risk assessment in specific use scenarios.

Looking forward, researchers are exploring the potential of 4-Ethoxy-3-methoxybenzyl alcohol in emerging areas such as green chemistry and sustainable production processes. Its biodegradability and the possibility of deriving it from renewable sources make it an attractive candidate for environmentally friendly chemical applications. Ongoing research is investigating biocatalytic routes for its synthesis, which could further enhance its sustainability profile.

In conclusion, 4-Ethoxy-3-methoxybenzyl alcohol (CAS: 61813-58-9) continues to be a compound of significant research interest across multiple disciplines. Recent advancements in its synthesis, characterization, and application development highlight its versatility and potential for future innovations in chemical biology and pharmaceutical sciences. As research progresses, we anticipate seeing more sophisticated applications of this compound in drug discovery, material science, and other advanced technological domains.